Cas no 68223-98-3 (2-bromo-4-chloro-1-prop-2-enoxybenzene)

• Product Name: 2-bromo-4-chloro-1-prop-2-enoxybenzene
• CAS No: 68223-98-3
• MF: C₉H₈BrClO
• MW: 247.516221046448
• MDL: MFCD16325233
• CID: 969581
• PubChem ID: 334090
• Update Time: 2025-08-01

2-bromo-4-chloro-1-prop-2-enoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-1-prop-2-enoxybenzene
• 68223-98-3
• DTXSID60318996
• OCVCVNIEKFRUBK-UHFFFAOYSA-N
• NSC338424
• 1-(allyloxy)-2-bromo-4-chlorobenzene
• 1-Allyloxy-2-bromo-4-chlorobenzene
• starbld0031244
• NSC-338424
• AKOS017090825
• 1-Bromo-2-allyloxy-5-chlorobenzene
• SCHEMBL929686
• 2-Bromo-4-chloro-1-[(prop-2-en-1-yl)oxy]benzene
• DB-161621

• MDL： MFCD16325233
• Inchi： 1S/C9H8BrClO/c1-2-5-12-9-4-3-7(11)6-8(9)10/h2-4,6H,1,5H2
• InChI Key： OCVCVNIEKFRUBK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC=C)Cl

Computed Properties

• Exact Mass: 245.94474
• Monoisotopic Mass: 245.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.458
• Boiling Point: 280.7°C at 760 mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.555
• PSA: 9.23
• LogP: 3.66730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-bromo-4-chloro-1-prop-2-enoxybenzene

Chemical Profile of 2-bromo-4-chloro-1-prop-2-enoxybenzene (CAS No. 68223-98-3)

2-bromo-4-chloro-1-prop-2-enoxybenzene, identified by the CAS number 68223-98-3, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, featuring a benzene core substituted with a prop-2-enoxy group at the 1-position and halogen atoms at the 2- and 4-positions, serves as a crucial intermediate in the synthesis of various biologically active compounds. The presence of both bromo and chloro substituents enhances its reactivity, making it a valuable building block for further functionalization.

The structural characteristics of 2-bromo-4-chloro-1-prop-2-enoxybenzene contribute to its utility in medicinal chemistry. The propenyl ether moiety introduces a polar ether linkage, which can influence solubility and metabolic stability, while the halogen atoms provide handles for nucleophilic substitution reactions. These features are particularly advantageous in the development of drug candidates targeting neurological disorders, infectious diseases, and cancer.

Recent advancements in synthetic methodologies have highlighted the importance of 2-bromo-4-chloro-1-prop-2-enoxybenzene in constructing complex molecular architectures. For instance, studies have demonstrated its role in the preparation of novel heterocyclic compounds, which exhibit promising pharmacological properties. The ability to efficiently introduce additional functional groups at the 3-position of the benzene ring through cross-coupling reactions has opened new avenues for drug discovery.

In the realm of medicinal chemistry, 2-bromo-4-chloro-1-prop-2-enoxybenzene has been utilized in the synthesis of kinase inhibitors, which are critical in cancer therapy. The halogenated aromatic system allows for precise tuning of electronic properties, enabling interactions with biological targets with high specificity. Moreover, the propenyl ether group can be further modified to introduce pharmacophores that enhance binding affinity and reduce off-target effects.

Research has also explored the use of 2-bromo-4-chloro-1-prop-2-enoxybenzene in the development of antiviral agents. The structural motif is well-suited for mimicking natural substrates or inhibitors of viral enzymes, such as proteases and polymerases. By leveraging its reactivity, chemists have been able to design molecules that disrupt viral replication cycles, offering potential treatments for emerging infectious diseases.

The synthesis of 2-bromo-4-chloro-1-prop-2-enoxybenzene itself is an intriguing challenge that has been addressed through various synthetic routes. Traditional methods involve halogenation and etherification steps, but modern approaches have focused on greener and more efficient protocols. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated coupling reactions, have been particularly effective in constructing the desired halogenated enoate system.

The pharmacokinetic properties of derivatives derived from 2-bromo-4-chloro-1-prop-2-enoxybenzene are another area of active investigation. Researchers are exploring ways to optimize solubility, bioavailability, and metabolic stability through structural modifications. Computational modeling techniques have played a pivotal role in predicting how changes to the molecular framework will impact drug-like properties.

Industrial applications of 2-bromo-4-chloro-1-prop-2-enoxybenzene extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its role as an intermediate in synthesizing herbicides and fungicides underscores its broad utility across multiple sectors. The ability to tailor its structure allows for the development of compounds with specific biological activities tailored to agricultural needs.

The future prospects for 2-bromo-4-chloro-1-prop--enoxybenzene are promising, with ongoing research focusing on expanding its synthetic toolbox and exploring new therapeutic applications. Innovations in flow chemistry and continuous manufacturing processes may further enhance its accessibility and scalability for industrial use. As our understanding of biological targets evolves, so too will the demand for sophisticated intermediates like this one.